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Compound of Interest

Compound Name:
3-hydrazinyl-5-methyl-4-phenyl-

4H-1,2,4-triazole

CAS No.: 1087792-21-9

Cat. No.: B3019710

Get Quote

3-Hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole
Executive Summary
CAS 1087792-21-9 (3-hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole) is a high-value

heterocyclic building block utilized primarily in the synthesis of bioactive small molecule

libraries. Unlike a final pharmaceutical product, this compound serves as a versatile

pharmacophore scaffold. Its core structure—a 1,2,4-triazole ring substituted with a nucleophilic

hydrazine group—allows for rapid diversification into complex fused-ring systems (e.g.,

triazolothiadiazoles) and Schiff bases.

Research indicates that derivatives synthesized from this scaffold frequently exhibit potent

antimicrobial, antifungal, and antioxidant properties, making it a critical tool in early-stage anti-

infective drug discovery.

Chemical & Physical Characterization
The following data establishes the "Identity Card" for CAS 1087792-21-9. Researchers should

verify these parameters upon receipt of the material to ensure synthetic reliability.
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Property Specification

Chemical Name 3-hydrazinyl-5-methyl-4-phenyl-4H-1,2,4-triazole

CAS Number 1087792-21-9

Molecular Formula

C

H

N

Molecular Weight 189.22 g/mol

Physical State Solid (Crystalline powder)

Solubility
Soluble in DMSO, DMF, Hot Ethanol; Sparingly

soluble in water

pKa (Predicted)
~3.5 (Hydrazine group), ~10.2 (Triazole ring

protonation)

Storage Conditions
2–8°C, inert atmosphere (Ar/N

), desiccated

Structural Insight: The molecule features a 4-phenyl substituent which provides steric bulk and

lipophilicity, enhancing the membrane permeability of subsequent derivatives. The 5-methyl

group serves as a metabolic handle, while the 3-hydrazinyl moiety is the primary reactive

center.

Mechanistic Profile & Synthetic Utility
The "mechanism of action" for CAS 1087792-21-9 is defined by its chemical reactivity rather

than a direct biological target. It functions as a nucleophilic precursor.

Core Reactivity
The terminal nitrogen of the hydrazine group (-NHNH

) is highly nucleophilic. It readily attacks electrophilic centers (aldehydes, ketones, acid
chlorides) to form stable covalent bonds. This reactivity is exploited to generate two primary
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classes of bioactive compounds:

Schiff Bases (Azomethines): Formed via condensation with aromatic aldehydes. These

derivatives often chelate metal ions or intercalate DNA.

Fused Heterocycles: Reaction with carboxylic acids or carbon disulfide leads to cyclization,

forming rigid bicyclic systems like 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These fused

systems mimic the purine core of biological molecules, often inhibiting enzymes involved in

DNA synthesis.

Synthetic Pathway Visualization
The following diagram illustrates the transformation of CAS 1087792-21-9 into bioactive

libraries.
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Caption: Divergent synthesis pathways utilizing CAS 1087792-21-9 to generate

pharmacologically active libraries.

Experimental Protocols
These protocols are designed for researchers validating the scaffold's utility. Safety Note:

Hydrazines are potential carcinogens and skin irritants. All procedures must be performed in a

fume hood.
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Protocol A: Synthesis of Schiff Base Derivatives (General
Procedure)
Objective: To derivatize the hydrazine group for Structure-Activity Relationship (SAR) studies.

Preparation: Dissolve 1.0 mmol of CAS 1087792-21-9 in 10 mL of absolute ethanol.

Addition: Add 1.0 mmol of the desired substituted benzaldehyde (e.g., 4-

chlorobenzaldehyde).

Catalysis: Add 2–3 drops of glacial acetic acid to catalyze the dehydration.

Reflux: Heat the mixture at reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via

TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

Isolation: Cool the reaction mixture to room temperature. The Schiff base typically

precipitates as a solid.

Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/DMF

to obtain analytical grade material.

Protocol B: In Vitro Antimicrobial Susceptibility Assay
Objective: To evaluate the biological activity of the synthesized derivatives.

Culture Prep: Prepare fresh overnight cultures of S. aureus (Gram+) and E. coli (Gram-) in

Mueller-Hinton Broth (MHB). Adjust turbidity to 0.5 McFarland standard.

Compound Dilution: Dissolve the derivative (from Protocol A) in DMSO to a stock

concentration of 1 mg/mL.

Plate Setup: Use a 96-well microtiter plate. Add 100 µL of MHB to all wells. Perform serial

two-fold dilutions of the compound across the plate.

Inoculation: Add 10 µL of the bacterial suspension to each well.

Controls:

Positive Control: Ciprofloxacin or Fluconazole.
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Solvent Control: DMSO (ensure <1% final concentration).

Sterility Control: Media only.

Incubation: Incubate at 37°C for 24 hours.

Readout: Determine the Minimum Inhibitory Concentration (MIC) visually (no turbidity) or via

absorbance at 600 nm.

Handling, Stability & Safety
Stability: The hydrazine moiety is sensitive to oxidation. Store under inert gas (Argon) at

-20°C for long-term storage. Solutions in DMSO should be used within 24 hours.

Incompatibilities: Avoid strong oxidizing agents (peroxides, permanganates) and strong acids

(unless intended for salt formation).

PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Hydrazines can be absorbed

through the skin; wash immediately upon contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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